Cas no 5471-09-0 (3-(dimethylamino)-1-(4-methoxynaphthalen-1-yl)propan-1-one)

• Product name: 3-(dimethylamino)-1-(4-methoxynaphthalen-1-yl)propan-1-one
• CAS No: 5471-09-0
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 942653
• PubChem ID: 410055

3-(dimethylamino)-1-(4-methoxynaphthalen-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-1-(4-methoxynaphthalen-1-yl)propan-1-one
• 3-(dimethylamino)-1-(4-methoxy-1-naphthyl)-1-propanone
• 3-(dimethylamino)-1-(4-methoxynaphthalen-1-yl)propan-1-one,hydrochloride
• SCHEMBL8738056
• NCGC00013326
• NSC26081
• CCG-38152
• NCGC00096443-02
• NCI60_002084
• NCIStruc1_000452
• CHEMBL1574278
• NCI26081
• 5471-09-0
• NCGC00013326-02
• NCGC00013326-03
• NSC-26081
• NCIStruc2_000561
• NCGC00096443-01

• Inchi： InChI=1S/C16H19NO2/c1-17(2)11-10-15(18)13-8-9-16(19-3)14-7-5-4-6-12(13)14/h4-9H,10-11H2,1-3H3
• InChI Key： PWCBAQSOVHUXHK-UHFFFAOYSA-N
• SMILES： CN(C)CCC(=O)C1=CC=C(C2=CC=CC=C21)OC

Computed Properties

• Exact Mass: 257.14167
• Monoisotopic Mass: 293.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.091
• Boiling Point: 412.8°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.579
• PSA: 29.54
• LogP: 3.78480